N-(5-ethyl-2-hydroxyphenyl)oxolane-3-carboxamide

• IUPAC Name: N-(5-ethyl-2-hydroxyphenyl)oxolane-3-carboxamide
• InChI: InChI=1S/C13H17NO3/c1-2-9-3-4-12(15)11(7-9)14-13(16)10-5-6-17-8-10/h3-4,7,10,15H,2,5-6,8H2,1H3,(H,14,16)
• InChI Key: WTLHCOSDUQIFDE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)O)NC(=O)C2CCOC2
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol

Description

N-(5-ethyl-2-hydroxyphenyl)oxolane-3-carboxamide, also known as EPHX2 inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This molecule is a potent inhibitor of epoxide hydrolase 2 (EPHX2), an enzyme involved in the metabolism of various xenobiotics and endogenous compounds.

Scientific Research Applications

N-(5-ethyl-2-hydroxyphenyl)oxolane-3-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-fibrotic effects in preclinical studies. Additionally, it has been investigated for its role in modulating lipid metabolism and glucose homeostasis. The compound has also been used as a tool compound to study the role of N-(5-ethyl-2-hydroxyphenyl)oxolane-3-carboxamide in various biological processes.

Mechanism of Action

N-(5-ethyl-2-hydroxyphenyl)oxolane-3-carboxamide acts as a potent inhibitor of N-(5-ethyl-2-hydroxyphenyl)oxolane-3-carboxamide, which is involved in the metabolism of various xenobiotics and endogenous compounds. The inhibition of N-(5-ethyl-2-hydroxyphenyl)oxolane-3-carboxamide by this compound leads to an increase in the levels of the epoxide substrates, which can have various biological effects. The exact mechanism of action of N-(5-ethyl-2-hydroxyphenyl)oxolane-3-carboxamide is still under investigation, but it is believed to involve the modulation of various signaling pathways.
Biochemical and Physiological Effects:
N-(5-ethyl-2-hydroxyphenyl)oxolane-3-carboxamide has been shown to have various biochemical and physiological effects in preclinical studies. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. The compound has also been shown to have anti-cancer effects by inducing apoptosis and inhibiting cell proliferation. Additionally, it has been found to reduce fibrosis by inhibiting the activation of fibroblasts. The compound has also been investigated for its role in modulating lipid metabolism and glucose homeostasis.

Advantages and Limitations for Lab Experiments

N-(5-ethyl-2-hydroxyphenyl)oxolane-3-carboxamide has several advantages for lab experiments. It is a potent and selective inhibitor of N-(5-ethyl-2-hydroxyphenyl)oxolane-3-carboxamide, which makes it a valuable tool compound for studying the role of this enzyme in various biological processes. The compound is also relatively stable and can be easily synthesized in large quantities. However, there are some limitations to using this compound in lab experiments. It has been found to have low solubility in water, which can limit its use in certain assays. Additionally, the compound has not been extensively studied in vivo, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the study of N-(5-ethyl-2-hydroxyphenyl)oxolane-3-carboxamide. One potential direction is to investigate its potential therapeutic applications in various diseases. The compound has shown promising results in preclinical studies, and further research is needed to determine its efficacy and safety in humans. Another direction is to study the role of N-(5-ethyl-2-hydroxyphenyl)oxolane-3-carboxamide in various biological processes using this compound as a tool. The compound can be used to investigate the signaling pathways and biological effects of N-(5-ethyl-2-hydroxyphenyl)oxolane-3-carboxamide inhibition. Additionally, further research is needed to optimize the synthesis method of this compound and improve its solubility in water.
In conclusion, N-(5-ethyl-2-hydroxyphenyl)oxolane-3-carboxamide is a potent inhibitor of N-(5-ethyl-2-hydroxyphenyl)oxolane-3-carboxamide that has gained significant attention in scientific research due to its potential therapeutic applications. The compound has been extensively studied for its anti-inflammatory, anti-cancer, and anti-fibrotic effects, as well as its role in modulating lipid metabolism and glucose homeostasis. Further research is needed to determine the efficacy and safety of this compound in humans and to investigate its potential applications as a tool compound for studying N-(5-ethyl-2-hydroxyphenyl)oxolane-3-carboxamide.

Synthesis Methods

The synthesis of N-(5-ethyl-2-hydroxyphenyl)oxolane-3-carboxamide involves the reaction of 5-ethyl-2-hydroxybenzaldehyde with 3-bromo-oxolane in the presence of a base such as potassium carbonate. The resulting product is then treated with ammonium carbonate to yield the final compound. This synthesis method has been reported in several studies and has been found to be efficient and reproducible.